N-(2-amino-2-methylpropyl)methanesulfonamide

• Molecular Formula: C5H14N2O2S
• Molecular Weight: 166.24 g/mol
• IUPAC Name: N-(2-amino-2-methylpropyl)methanesulfonamide
• InChI: InChI=1S/C5H14N2O2S/c1-5(2,6)4-7-10(3,8)9/h7H,4,6H2,1-3H3
• InChI Key: RIXFQADCFKRJMV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNS(=O)(=O)C)N

Description

N-(2-amino-2-methylpropyl)methanesulfonamide is a useful research compound. Its molecular formula is C5H14N2O2S and its molecular weight is 166.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(2-amino-2-methylpropyl)methanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-amino-2-methylpropyl)methanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

2-Methyl-propane-1,2-diamine (2.00 g, 22.7 mmol, 2.38 mL, 1.1 eq.) was placed in CH2Cl2 (100 mL). Mesyl chloride (2.35 g, 20.7 mmol, 1.59 mL, 1.0 eq.) was added over a period of five minutes followed by triethylamine (6.27 g, 62.1 mmol, 8.71 mL, 3.0 eq.). The reaction was stirred for 30 minutes and then concentrated under reduced pressure. Purification by basic alumina chromatography using a gradient of 0-15% MeOH/CH2Cl2 as the eluting solvent to obtain N-(2-amino-2-methyl-propyl)-methanesulfonamide as a white solid (1.15 g, 33%). LCMS (m/e) 167 (M+1); 1H-NMR (CDCl3, 400 MHz) δ 2.98 (s, 3H), 2.95 (s, 2H), 1.17 (s, 3H), 1.16 (s, 3H).